Cas no 89632-35-9 (1H-Azepine, hexahydro-1-tetradecyl-, hydrochloride)

1H-Azepine, hexahydro-1-tetradecyl-, hydrochloride structure
89632-35-9 structure
Product Name:1H-Azepine, hexahydro-1-tetradecyl-, hydrochloride
CAS No:89632-35-9
MF:C20H42ClN
MW:332.007185459137
CID:594009
PubChem ID:71325298
Update Time:2025-04-19

1H-Azepine, hexahydro-1-tetradecyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine, hexahydro-1-tetradecyl-, hydrochloride
    • 1-tetradecylazepane,hydrochloride
    • DTXSID10754663
    • 89632-35-9
    • 1-Tetradecylazepane--hydrogen chloride (1/1)
    • Inchi: 1S/C20H41N.ClH/c1-2-3-4-5-6-7-8-9-10-11-12-15-18-21-19-16-13-14-17-20-21;/h2-20H2,1H3;1H
    • InChI Key: PMRBENDEUSEQPR-UHFFFAOYSA-N
    • SMILES: Cl.N1(CCCCCCCCCCCCCC)CCCCCC1

Computed Properties

  • Exact Mass: 331.3005780g/mol
  • Monoisotopic Mass: 331.3005780g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 13
  • Complexity: 194
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2Ų
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